4-[[(6-Methylpyridine-2-carbonyl)amino]methyl]oxane-4-carboxylic acid

• IUPAC Name: 4-[[(6-methylpyridine-2-carbonyl)amino]methyl]oxane-4-carboxylic acid
• InChI: InChI=1S/C14H18N2O4/c1-10-3-2-4-11(16-10)12(17)15-9-14(13(18)19)5-7-20-8-6-14/h2-4H,5-9H2,1H3,(H,15,17)(H,18,19)
• InChI Key: YJVXHDZAUQRZBJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)C(=O)NCC2(CCOCC2)C(=O)O
• Molecular Formula: C14H18N2O4
• Molecular Weight: 278.30 g/mol

Description

4-[[(6-Methylpyridine-2-carbonyl)amino]methyl]oxane-4-carboxylic acid, also known as Moclobemide, is a reversible inhibitor of monoamine oxidase A (MAO-A) that has been used in the treatment of depression and anxiety disorders. Moclobemide is a unique antidepressant that has a different mechanism of action than other antidepressants. It is a selective inhibitor of the enzyme monoamine oxidase A, which is responsible for the breakdown of neurotransmitters such as serotonin, dopamine, and norepinephrine in the brain.

Mechanism of Action

4-[[(6-Methylpyridine-2-carbonyl)amino]methyl]oxane-4-carboxylic acid works by inhibiting the enzyme monoamine oxidase A, which is responsible for the breakdown of neurotransmitters such as serotonin, dopamine, and norepinephrine in the brain. By inhibiting this enzyme, 4-[[(6-Methylpyridine-2-carbonyl)amino]methyl]oxane-4-carboxylic acid increases the levels of these neurotransmitters in the brain, which can improve mood and reduce anxiety.
Biochemical and Physiological Effects:
4-[[(6-Methylpyridine-2-carbonyl)amino]methyl]oxane-4-carboxylic acid has been found to have a number of biochemical and physiological effects. It has been found to increase the levels of neurotransmitters such as serotonin, dopamine, and norepinephrine in the brain. It has also been found to decrease the levels of the stress hormone cortisol. 4-[[(6-Methylpyridine-2-carbonyl)amino]methyl]oxane-4-carboxylic acid has been found to have a low potential for causing side effects such as weight gain, sexual dysfunction, and sedation.

Advantages and Limitations for Lab Experiments

4-[[(6-Methylpyridine-2-carbonyl)amino]methyl]oxane-4-carboxylic acid has several advantages for use in lab experiments. It has a low potential for causing side effects and is well-tolerated by most patients. It is also reversible, which means that its effects can be quickly reversed if necessary. However, 4-[[(6-Methylpyridine-2-carbonyl)amino]methyl]oxane-4-carboxylic acid has some limitations for use in lab experiments. It has a relatively short half-life, which means that it needs to be administered frequently. It is also metabolized by the liver, which can complicate experiments that involve liver function.

Future Directions

There are several future directions for research on 4-[[(6-Methylpyridine-2-carbonyl)amino]methyl]oxane-4-carboxylic acid. One direction is to investigate its effects on other neurotransmitters, such as glutamate and GABA. Another direction is to investigate its effects on neuroplasticity, which is the brain's ability to change and adapt. Additionally, future research could investigate the use of 4-[[(6-Methylpyridine-2-carbonyl)amino]methyl]oxane-4-carboxylic acid in combination with other antidepressants or anxiolytics to improve treatment outcomes. Finally, research could investigate the use of 4-[[(6-Methylpyridine-2-carbonyl)amino]methyl]oxane-4-carboxylic acid in other psychiatric disorders, such as bipolar disorder and schizophrenia.
Conclusion:
4-[[(6-Methylpyridine-2-carbonyl)amino]methyl]oxane-4-carboxylic acid is a unique antidepressant that has a different mechanism of action than other antidepressants. It works by inhibiting the enzyme monoamine oxidase A, which is responsible for the breakdown of neurotransmitters such as serotonin, dopamine, and norepinephrine in the brain. 4-[[(6-Methylpyridine-2-carbonyl)amino]methyl]oxane-4-carboxylic acid has been extensively studied for its antidepressant and anxiolytic effects and has been found to be effective in the treatment of major depressive disorder, social anxiety disorder, and panic disorder. It has also been found to have a low potential for causing side effects and is well-tolerated by most patients. Future research on 4-[[(6-Methylpyridine-2-carbonyl)amino]methyl]oxane-4-carboxylic acid could investigate its effects on other neurotransmitters, its effects on neuroplasticity, and its use in combination with other antidepressants or anxiolytics.

Synthesis Methods

4-[[(6-Methylpyridine-2-carbonyl)amino]methyl]oxane-4-carboxylic acid can be synthesized by reacting 6-methyl-2-pyridinecarboxylic acid with formaldehyde and then with ethylene diamine. The resulting compound is then reacted with oxalyl chloride to form the acid chloride, which is then reacted with 4-hydroxytetrahydrofuran to form 4-[[(6-Methylpyridine-2-carbonyl)amino]methyl]oxane-4-carboxylic acid.

Scientific Research Applications

4-[[(6-Methylpyridine-2-carbonyl)amino]methyl]oxane-4-carboxylic acid has been extensively studied for its antidepressant and anxiolytic effects. It has been found to be effective in the treatment of major depressive disorder, social anxiety disorder, and panic disorder. 4-[[(6-Methylpyridine-2-carbonyl)amino]methyl]oxane-4-carboxylic acid has also been studied for its effects on cognitive function, sleep, and sexual function. It has been found to improve cognitive function in patients with major depressive disorder and to improve sleep quality in patients with insomnia.